Cas no 68784-92-9 (9,10-dihydro-2-[(p-benzylphenyl)methyl]anthracene)

• Product Name: 9,10-dihydro-2-[(p-benzylphenyl)methyl]anthracene
• CAS No: 68784-92-9
• MF: C₂₈H₂₄
• MW: 360.490167617798
• CID: 972061
• PubChem ID: 111588
• Update Time: 2025-04-19

9,10-dihydro-2-[(p-benzylphenyl)methyl]anthracene Chemical and Physical Properties

Names and Identifiers

• 9,10-dihydro-2-[(p-benzylphenyl)methyl]anthracene
• 2-(4-benzylbenzyl)-9,10-dihydroanthracene
• 2-(p-Benzylbenzyl)-9,10-dihydroanthracene
• 9,10-Dihydro-2-((p-benzylphenyl)methyl)anthracene
• Anthracene, 9,10-dihydro-2-((4-(phenylmethyl)phenyl)methyl)-
• DTXSID6071740
• 9,10-Dihydro-2-[[4-(phenylmethyl)phenyl]methyl]anthracene
• 68784-92-9
• NS00036691
• EINECS 272-283-0
• UNII-KKE4KQ927E
• Anthracene, 9,10-dihydro-2-[[4-(phenylmethyl)phenyl]methyl]-
• 2-[(4-benzylphenyl)methyl]-9,10-dihydroanthracene
• KKE4KQ927E

• Inchi： 1S/C28H24/c1-2-6-21(7-3-1)16-22-10-12-23(13-11-22)17-24-14-15-27-19-25-8-4-5-9-26(25)20-28(27)18-24/h1-15,18H,16-17,19-20H2
• InChI Key： FPPBVQWDFFKYBB-UHFFFAOYSA-N
• SMILES： C12C=C(C=CC=1CC1C=CC=CC=1C2)CC1C=CC(=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 360.18792
• Monoisotopic Mass: 360.187800766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0